2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde

• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 2-methyl-1-prop-2-ynylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C10H14O/c1-3-6-10(8-11)7-4-5-9(10)2/h1,8-9H,4-7H2,2H3
• InChI Key: XEAXRSFMIDXNSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1(CC#C)C=O

Description

2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde is a cyclopentane-derived aldehyde featuring a methyl group and a propargyl (prop-2-yn-1-yl) substituent. The propargyl group introduces a terminal alkyne moiety, which is highly reactive in click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition). The cyclopentane ring provides moderate ring strain compared to smaller carbocycles, balancing stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde can be achieved through several methods. One common approach involves the alkylation of cyclopentanol with propargyl bromide in the presence of a base such as sodium hydride in tetrahydrofuran (THF) under inert atmosphere conditions . The reaction mixture is then refluxed to obtain the desired product.

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. the principles of organic synthesis and scale-up processes can be applied to produce this compound in larger quantities. This typically involves optimizing reaction conditions, using appropriate solvents, and ensuring efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions: 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The prop-2-yn-1-yl group can participate in nucleophilic substitution reactions, where the alkyne moiety can be functionalized using various nucleophiles.

Common Reagents and Conditions:

Oxidation: KMnO4 in aqueous solution, CrO3 in acidic medium.

Reduction: NaBH4 in methanol, LiAlH4 in dry ether.

Substitution: Propargyl bromide in the presence of a base such as sodium hydride in THF.

Major Products Formed:

Oxidation: 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carboxylic acid.

Reduction: 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It serves as a building block in organic synthesis, particularly in the formation of complex molecules through cross-coupling reactions.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes and alkynes.

Industry: Used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde involves its interaction with molecular targets through its functional groups. The aldehyde group can form covalent bonds with nucleophilic sites on enzymes or receptors, leading to inhibition or activation of biological pathways. The alkyne group can participate in click chemistry reactions, facilitating the formation of bioconjugates and other functionalized molecules.

Comparison with Similar Compounds

Structural Features

Key structural analogs differ in substituents, ring size, and functional groups (Table 1):

Compound Name	Substituents	Ring Size	Functional Groups	CAS Number	Reference
2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde	Methyl, propargyl	Cyclopentane	Aldehyde, alkyne	Not provided	Target
(1R,2R,5S)-2-methyl-5-prop-1-en-2-ylcyclopentane-1-carbaldehyde	Methyl, allyl (prop-1-en-2-yl)	Cyclopentane	Aldehyde, alkene	55253-28-6
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	Methyl, hydroxypropan-2-yl	Cyclopentane	Aldehyde, hydroxyl	1934654-17-7
2-methyl-2-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde	4-methylpent-3-en-1-yl	Cyclopropane	Aldehyde, alkene	Not provided

Key Observations :

• Alkyne vs.
• Ring Strain : The cyclopropane derivative (Table 1, row 4) exhibits higher ring strain, likely increasing reactivity but reducing stability .
• Hydroxyl Group : The hydroxypropan substituent in introduces hydrogen-bonding capability, improving solubility in polar solvents.

Physicochemical Properties

Property	Target Compound	Allyl Analog	Hydroxypropan Analog	Cyclopropane Analog
Reactivity	High (alkyne)	Moderate (alkene)	Moderate (hydroxyl)	High (cyclopropane strain)
Solubility	Low (non-polar)	Low	Moderate (polar)	Low
Stability	Moderate	High	Moderate	Low

Notes:

• The terminal alkyne in the target compound enables click chemistry applications, whereas allyl analogs may undergo Diels-Alder reactions .
• Cyclopropane derivatives are prone to ring-opening reactions under acidic conditions .

Biological Activity

2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde is a unique organic compound characterized by a cyclopentane ring, an alkyne substituent, and an aldehyde functional group. Its molecular formula is C₉H₁₀O, with a molecular weight of approximately 150.22 g/mol. The compound's structure contributes to its distinct chemical reactivity and potential applications in medicinal chemistry and organic synthesis.

Chemical Structure

The structural formula can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{O}$$

Biological Activity Overview

Research into the biological activity of 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde is still in the early stages, but preliminary studies indicate promising properties, particularly in antimicrobial and anticancer activities. The compound's ability to generate reactive oxygen species (ROS) may play a significant role in its biological effects, particularly in pathways related to oxidative stress.

Anticancer Activity

The anticancer potential of this compound has been highlighted in various studies. For instance, compounds with similar structures have shown significant antiproliferative effects against various cancer cell lines. The compound's aldehyde group may facilitate interactions with cellular targets, potentially leading to apoptosis in cancer cells .

Case Studies

In vitro studies have demonstrated that compounds structurally related to 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde can inhibit the growth of cancer cell lines such as HeLa (cervical cancer) and BxPC-3 (pancreatic cancer). For example:

Compound	Cell Line	IC50 (µM)	Mechanism
2-Methyl-1-(prop-2-yn-1-yl)cyclopentane derivative	HeLa	10.0 ± 0.6	Induction of apoptosis via ROS generation
Similar compound	BxPC-3	0.50 ± 0.02	Inhibition of cell proliferation

These findings suggest that the compound could be further explored for its potential as an anticancer agent, especially when modified to enhance its efficacy .

The proposed mechanism of action for 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde involves:

• Formation of Reactive Oxygen Species : The aldehyde group can react with cellular components to form ROS, which may induce oxidative stress in target cells.
• Covalent Bonding : The aldehyde functionality may form covalent bonds with nucleophilic sites on proteins and enzymes, altering their functions and potentially leading to cell death.